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Compound of Interest

3-Chloro-4-methyl-6-
Compound Name:
phenylpyridazine

Cat. No.: B1595225

An In-depth Technical Guide to 3-Chloro-4-methyl-6-phenylpyridazine (CAS 28657-39-8)
For Researchers, Scientists, and Drug Development Professionals
Abstract

3-Chloro-4-methyl-6-phenylpyridazine, with the Chemical Abstracts Service (CAS) registry
number 28657-39-8, is a heterocyclic organic compound belonging to the pyridazine class. Its
chemical structure, featuring a chlorinated pyridazine ring substituted with methyl and phenyl
groups, makes it a valuable intermediate in organic synthesis. This document provides a
comprehensive overview of its physicochemical properties, synthesis, reactivity, and analytical
methods. While specific biological activities for this exact compound are not extensively
documented in publicly available literature, the pyridazine core is a known pharmacophore, and
derivatives of 4-methyl-6-phenylpyridazine have been investigated for their activity on the
central nervous system[1]. This guide consolidates available data to serve as a foundational
resource for researchers utilizing this compound in synthetic chemistry and drug discovery
endeavors.

Physicochemical Properties

The fundamental physicochemical properties of 3-Chloro-4-methyl-6-phenylpyridazine are
summarized in the table below. These properties are essential for its handling, characterization,
and application in experimental settings.
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Property Value Source(s)

CAS Number 28657-39-8 [21[3]1[4][5][6]

Molecular Formula C11H9oCIN2 [2][7]

Molecular Weight 204.66 g/mol 2114116171
3-chloro-4-methyl-6-

IUPAC Name S 21141171
phenylpyridazine

] CC1=NN=C(Cl)C(=C1)C1=CC

SMILES String [7]
=CC=C1
ROVPWRBPJHXFRE-

InChl Key [4][6]
UHFFFAOYSA-N

Topological Polar Surface Area  25.8 A2 [2]

Hydrogen Bond Acceptor

ydrog p ’ 2]

Count

LogP 241 [6]

Density 1.208 g/cm? (Predicted) [8]

Flash Point 211.9 °C (Predicted) [8]
1.82E-05 mmHg at 25°C

Vapour Pressure [8]

(Predicted)

Synthesis and Reactivity

3-Chloro-4-methyl-6-phenylpyridazine serves as a versatile precursor in the synthesis of
more complex molecules. The chloro-substituent at the 3-position of the pyridazine ring is a key
reactive site, susceptible to nucleophilic substitution reactions.

A US patent describes the use of 3-chloro-4-methyl-6-phenylpyridazine as a starting material
for preparing derivatives with potential activity on the central nervous system[1]. For instance, it
can be reacted with various nucleophiles to displace the chlorine atom. Examples of such
reactions include:
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Reaction with Amines: Treatment with N-(2-hydroxyethyl)ethylenediamine in refluxing n-
butanol with powdered copper as a catalyst yields the corresponding substituted amino-
pyridazine[1].

Reaction with Hydrazine: Refluxing with hydrazine hydrate leads to the formation of the 3-
hydrazino derivative, which can be further converted into the 3-amino compound through
hydrogenation in the presence of a Raney nickel catalyst[1].

These reactions highlight the utility of the compound as a scaffold for building a library of

pyridazine derivatives for further investigation.

Experimental Protocols
Synthesis of 3-Amino-4-methyl-6-phenylpyridazine from
3-Chloro-4-methyl-6-phenylpyridazine[1]

This protocol outlines a two-step process to replace the chloro group with an amino group, as

direct amination is not feasible[1].

Step 1: Synthesis of 3-Hydrazino-4-methyl-6-phenylpyridazine

Reaction Setup: A mixture of 5 g of 3-chloro-4-methyl-6-phenylpyridazine and 12 ml of
hydrazine hydrate is prepared in a round-bottom flask equipped with a reflux condenser.

Reaction Execution: The mixture is heated to reflux.

Work-up: After one hour and thirty minutes, the reaction is allowed to cool to room
temperature. A solid precipitate forms.

Purification: The solid is collected by filtration, washed with a small amount of water, and
then recrystallized from an isopropanol-isopropyl ether mixture to yield the 3-hydrazino
derivative.

Step 2: Synthesis of 3-Amino-4-methyl-6-phenylpyridazine

Reaction Setup: The 3-hydrazino derivative obtained in Step 1 is dissolved in a suitable
solvent.
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o Reaction Execution: The solution is hydrogenated in the presence of a Raney nickel catalyst.

e Work-up and Purification: Upon completion of the reaction, the catalyst is removed by
filtration. The solvent is evaporated under reduced pressure to yield the final 3-amino
product.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)[6]

3-Chloro-4-methyl-6-phenylpyridazine can be analyzed using a reverse-phase HPLC
method.

Column: Newcrom R1

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.

» Detection: The specific wavelength for UV detection is not provided but can be determined
by measuring the UV absorbance spectrum of the compound.

» Note for Mass Spectrometry (MS) Compatibility: For applications requiring MS detection (LC-
MS), the phosphoric acid in the mobile phase should be replaced with a volatile acid, such
as formic acid[6]. This method is scalable and can be adapted for preparative separation to
isolate impurities or for pharmacokinetic studies[6].

Biological Activity and Applications

While detailed biological studies on 3-chloro-4-methyl-6-phenylpyridazine itself are not
widely published, the pyridazine scaffold is of significant interest in medicinal chemistry.
Pyridazine derivatives have been reported to exhibit a wide range of biological activities,
including but not limited to antimicrobial, anticancer, and anti-inflammatory properties.

A patent indicates that derivatives of 4-methyl-6-phenylpyridazine, synthesized from the title
compound, are active on the central nervous system[1]. This suggests that 3-chloro-4-methyl-
6-phenylpyridazine is a key intermediate for developing novel therapeutic agents targeting
neurological pathways. Its primary application, therefore, is as a building block for drug
discovery and development professionals exploring new chemical entities within this class.
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Safety and Handling

According to available Safety Data Sheet (SDS) information, specific toxicological, ecological,
and reactivity data for 3-chloro-4-methyl-6-phenylpyridazine is largely unavailable[8].
However, standard laboratory precautions for handling chemical intermediates should be
strictly followed.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side-shields, chemical-resistant gloves, and a lab coat[83].

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes. Use non-sparking tools and take measures
to prevent electrostatic discharge[8].

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from incompatible materials[8].

Visualizations

The following diagrams illustrate key workflows and relationships relevant to 3-Chloro-4-
methyl-6-phenylpyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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